Cas no 2228396-04-9 (3-amino-1-(2,4,5-trifluorophenyl)butan-2-one)

• Product Name: 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one
• CAS No: 2228396-04-9
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5993459
• PubChem ID: 165628670
• Update Time: 2025-05-21

3-amino-1-(2,4,5-trifluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one
• EN300-1789111
• 2228396-04-9

• Inchi： 1S/C10H10F3NO/c1-5(14)10(15)3-6-2-8(12)9(13)4-7(6)11/h2,4-5H,3,14H2,1H3
• InChI Key： FPBXESYDRHOJQW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C(C)N)=O)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one

Recent Advances in the Study of 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one (CAS: 2228396-04-9)

The compound 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one (CAS: 2228396-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorophenyl moiety and amino-ketone functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a key intermediate in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one, highlighting its role as a precursor for the development of selective kinase inhibitors. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, followed by reductive amination, to achieve high yields and purity. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

In another groundbreaking study, researchers investigated the compound's interaction with G-protein-coupled receptors (GPCRs). Using computational docking and molecular dynamics simulations, the team identified that 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one exhibits high affinity for specific GPCR subtypes implicated in metabolic disorders. These findings were corroborated by in vitro assays, which showed significant receptor activation at nanomolar concentrations. The study suggests that this compound could serve as a scaffold for designing next-generation GPCR-targeted therapeutics.

Further research has delved into the compound's potential applications in oncology. A recent preprint on bioRxiv reported that derivatives of 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. These findings underscore the compound's versatility and therapeutic promise.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one. A 2024 review in Drug Discovery Today emphasized the need for further studies to address issues such as bioavailability and metabolic stability. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Future directions may include structural modifications to enhance its drug-like properties and expand its therapeutic applications.

In conclusion, 3-amino-1-(2,4,5-trifluorophenyl)butan-2-one (CAS: 2228396-04-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to GPCR modulation and anticancer activity, highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms and optimize its therapeutic efficacy, paving the way for its eventual clinical translation.